Cas no 923283-52-7 (1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-(4-chlorobutyl)-)

• Product Name: 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-(4-chlorobutyl)-
• CAS No: 923283-52-7
• MF: C₉H₁₀Cl₂N₄
• MW: 245.10849905014
• CID: 737854
• PubChem ID: 71445799
• Update Time: 2025-04-19

1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-(4-chlorobutyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-(4-chlorobutyl)-
• 7-chloro-1-(4-chlorobutyl)pyrazolo[4,3-d]pyrimidine
• 7-Chloro-1-(4-chlorobutyl)-1H-pyrazolo[4,3-d]pyrimidine
• DTXSID50854313
• SCHEMBL12725372
• 923283-52-7

• Inchi： 1S/C9H10Cl2N4/c10-3-1-2-4-15-8-7(5-14-15)12-6-13-9(8)11/h5-6H,1-4H2
• InChI Key： XOGRAFFQJRMBLS-UHFFFAOYSA-N
• SMILES： ClCCCCN1C2C(=NC=NC=2C=N1)Cl

Computed Properties

• Exact Mass: 244.0282517g/mol
• Monoisotopic Mass: 244.0282517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.6Ų